Cas no 20615-12-7 (1,3-Dioxane, 2,5-dimethyl-)

1,3-Dioxane, 2,5-dimethyl- structure
1,3-Dioxane, 2,5-dimethyl- structure
Product Name:1,3-Dioxane, 2,5-dimethyl-
CAS No:20615-12-7
MF:C6H12O2
MW:116.158282279968
CID:238902
PubChem ID:13521790
Update Time:2025-04-19

1,3-Dioxane, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2,5-dimethyl-
    • 2,5-dimethyl-1,3-dioxane
    • 20615-12-7
    • DTXSID80542857
    • SCHEMBL17358718
    • SCHEMBL4549722
    • SCHEMBL4549721
    • SCHEMBL29643
    • SCHEMBL19848883
    • Inchi: 1S/C6H12O2/c1-5-3-7-6(2)8-4-5/h5-6H,3-4H2,1-2H3
    • InChI Key: RPMUDXVQHUECRE-UHFFFAOYSA-N
    • SMILES: O1C(C)OCC(C)C1

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 64.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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